Cas no 1060805-03-9 (3-Fluoro-4-methoxypyridine)

• Product Name: 3-Fluoro-4-methoxypyridine
• CAS No: 1060805-03-9
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD13185605
• CID: 1025133
• PubChem ID: 57336639
• Update Time: 2025-11-02

3-Fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxypyridine
• 3-Fluoro-4-methoxy-pyridine
• C6H6FNO
• MFCD13185605
• SY226351
• AB66775
• AM62451
• DB-183388
• 1060805-03-9
• SCHEMBL4373859
• DTXSID60720898
• AKOS015999239
• BS-14378

• MDL： MFCD13185605
• Inchi： 1S/C6H6FNO/c1-9-6-2-3-8-4-5(6)7/h2-4H,1H3
• InChI Key： XYTUUTJNWFECNS-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1OC

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Fluoro-4-methoxypyridine

3-Fluoro-4-methoxypyridine (CAS No. 1060805-03-9): A Versatile Fluorinated Pyridine Derivative

3-Fluoro-4-methoxypyridine (CAS No. 1060805-03-9) is a fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of fluoro and methoxy substituents, offers remarkable chemical properties that make it valuable for various applications. As researchers increasingly explore fluorinated heterocycles for drug discovery, 3-fluoro-4-methoxypyridine synthesis and applications have become hot topics in organic chemistry.

The molecular structure of 3-fluoro-4-methoxypyridine features a pyridine ring substituted with both electron-withdrawing (fluoro) and electron-donating (methoxy) groups. This push-pull electronic configuration creates interesting reactivity patterns that are particularly useful in medicinal chemistry. Recent studies show growing interest in fluorinated pyridine building blocks for developing new kinase inhibitors and CNS-active compounds, making this compound highly relevant to current drug discovery trends.

In pharmaceutical applications, 3-fluoro-4-methoxypyridine serves as a key intermediate for synthesizing various bioactive molecules. Its meta-substitution pattern allows for precise molecular interactions in drug-receptor binding. Researchers are particularly interested in how the 3-fluoro-4-methoxy substitution affects metabolic stability and bioavailability of potential drug candidates, addressing common challenges in modern drug development.

The synthesis of 3-fluoro-4-methoxypyridine typically involves selective fluorination of appropriate pyridine precursors. Recent advances in regioselective fluorination methods have improved the efficiency of producing this compound. Many synthetic chemists search for optimized 3-fluoro-4-methoxypyridine preparation protocols that balance yield, purity, and environmental considerations, reflecting the growing demand for sustainable chemistry practices.

Beyond pharmaceuticals, 3-fluoro-4-methoxypyridine finds applications in material science, particularly in the development of fluorinated liquid crystals and electronic materials. The compound's ability to modify electronic properties through its substituent effects makes it valuable for designing advanced functional materials. This dual utility in both life sciences and materials science contributes to its growing commercial importance.

Market analysis indicates increasing demand for fluorinated pyridine derivatives like 3-fluoro-4-methoxypyridine, driven by expanding pharmaceutical R&D budgets worldwide. Suppliers are responding to frequent queries about 3-fluoro-4-methoxypyridine price and bulk availability, suggesting its rising industrial relevance. The compound's stability and relatively low toxicity profile make it attractive for scale-up production.

Quality control of 3-fluoro-4-methoxypyridine typically involves HPLC analysis and spectroscopic characterization. Researchers often inquire about 3-fluoro-4-methoxypyridine purity standards and analytical methods, emphasizing the need for reliable quality assessment in sensitive applications. The compound's shelf life and storage conditions are also common concerns among end-users.

Recent patent literature reveals growing intellectual property activity around 3-fluoro-4-methoxypyridine applications, particularly in antiviral and anticancer drug development. This aligns with current global health priorities and explains the compound's prominence in scientific literature searches. The fluoropyridine scaffold continues to inspire novel therapeutic approaches against challenging diseases.

Environmental and regulatory aspects of 3-fluoro-4-methoxypyridine production and use are becoming increasingly important discussion points. The chemical industry shows strong interest in green chemistry approaches for fluorinated compound synthesis, including this pyridine derivative. This reflects broader sustainability trends affecting specialty chemical manufacturing.

Looking forward, 3-fluoro-4-methoxypyridine is poised to maintain its significance in chemical research and development. Its unique structural features address multiple contemporary challenges in molecular design, from drug discovery to advanced materials engineering. As synthetic methodologies advance and application areas expand, this compound will likely see growing utilization across scientific disciplines.